Cas no 110380-42-2 (1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-)
110380-42-2 structure
Product Name:1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
CAS No:110380-42-2
MF:C12H7N3O3S
MW:273.267280817032
CID:1193207
Update Time:2024-08-02
1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
- 2-(4-nitrophenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
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- Inchi: 1S/C12H7N3O3S/c16-15(17)9-5-3-8(4-6-9)11-13-14-12(18-11)10-2-1-7-19-10/h1-7H
- InChI Key: DHVSQLICXHFNHX-UHFFFAOYSA-N
- SMILES: O1C(C2SC=CC=2)=NN=C1C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 273.02091
- Monoisotopic Mass: 273.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 82.06
1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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